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Compound of Interest

Compound Name: WIZ degrader 5

Cat. No.: B15585348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of WIZ degrader 5 and its more extensively characterized analogs,

dWIZ-1 and dWIZ-2. This document details the experimental protocols for their evaluation and

presents key quantitative data to support further research and development in the field of

targeted protein degradation, with a focus on therapeutics for sickle cell disease.

Introduction
WIZ degrader 5 and the related compounds dWIZ-1 and dWIZ-2 are novel small molecules

that have emerged as potent degraders of the WIZ (Widely Interspaced Zinc Finger)

transcription factor. These compounds operate through a "molecular glue" mechanism,

inducing the proximity of WIZ to the Cereblon (CRBN) E3 ubiquitin ligase complex, leading to

the ubiquitination and subsequent proteasomal degradation of WIZ. The degradation of WIZ, a

known repressor of fetal hemoglobin (HbF), results in the induction of HbF expression. This

therapeutic strategy holds significant promise for the treatment of genetic hemoglobinopathies

such as sickle cell disease (SCD), where increased HbF levels can ameliorate the clinical

symptoms.

Chemical Structure and Properties
While the specific chemical structure of WIZ degrader 5 (also referred to as compound 41) is

detailed within patent literature, the structures of the more advanced compounds, dWIZ-1 and
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dWIZ-2, have been published in peer-reviewed journals.

Table 1: Chemical Properties of WIZ Degraders

Compound
Name

Alternate
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Key Properties

WIZ degrader 5 Compound 41 C₂₁H₂₇N₃O 385.46

Induces up to

88.6%

degradation of

WIZ in 293T

cells.[1]

dWIZ-1 - Not specified Not specified

Potent WIZ

molecular glue

degrader;

recruits

WIZ(ZF7) to

CRBN.

dWIZ-2 HbF inducer 3 Not specified Not specified

Orally active

molecular glue;

DC₅₀ = 13 nM for

WIZ degradation

in primary human

erythroid

precursor cells;

EC₅₀ = 100 nM

for HbF

induction.

Mechanism of Action: A Molecular Glue Approach
WIZ degraders function as molecular glues, a class of small molecules that induce or stabilize

the interaction between two proteins that would otherwise not interact. In this case, the

degrader facilitates the formation of a ternary complex between the WIZ transcription factor and

the CRBN E3 ubiquitin ligase.
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The signaling pathway for WIZ degradation and subsequent induction of fetal hemoglobin can

be summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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